Cas no 67218-91-1 (1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-)

1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)- structure
67218-91-1 structure
Product Name:1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-
CAS No:67218-91-1
MF:C11H11N3O2
MW:217.223942041397
CID:395173
PubChem ID:135746762
Update Time:2025-04-19

1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxamide, 5-hydroxy-N-(phenylmethyl)-
    • 5-[(benzylamino)-hydroxymethylidene]-1H-imidazol-4-one
    • 5-[(Benzylamino)(hydroxy)methylidene]-1,5-dihydro-4H-imidazol-4-one
    • 67218-91-1
    • DTXSID70797657
    • Inchi: 1S/C11H11N3O2/c15-10(9-11(16)14-7-13-9)12-6-8-4-2-1-3-5-8/h1-5,7,16H,6H2,(H,12,15)(H,13,14)
    • InChI Key: SHHOFCOWYPQFIV-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(N=CN1)O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.085126602g/mol
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78Ų
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